Cas no 62214-01-1 (1H-Pyrazol-4-ol, 1-methyl-5-(3-methylphenyl)-3-phenyl-)

1H-Pyrazol-4-ol, 1-methyl-5-(3-methylphenyl)-3-phenyl- structure
62214-01-1 structure
Product name:1H-Pyrazol-4-ol, 1-methyl-5-(3-methylphenyl)-3-phenyl-
CAS No:62214-01-1
MF:C17H16N2O
MW:264.321743965149
CID:454306
PubChem ID:71388775

1H-Pyrazol-4-ol, 1-methyl-5-(3-methylphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-4-ol, 1-methyl-5-(3-methylphenyl)-3-phenyl-
    • 1-methyl-5-(3-methylphenyl)-3-phenylpyrazol-4-ol
    • 1-Methyl-5-(3-methylphenyl)-3-phenyl-1H-pyrazol-4-ol
    • 62214-01-1
    • DTXSID80810826
    • SCHEMBL23400259
    • Inchi: InChI=1S/C17H16N2O/c1-12-7-6-10-14(11-12)16-17(20)15(18-19(16)2)13-8-4-3-5-9-13/h3-11,20H,1-2H3
    • InChI Key: JYOJNSLMAVANAN-UHFFFAOYSA-N
    • SMILES: CC1=CC(=CC=C1)C2=C(C(=NN2C)C3=CC=CC=C3)O

Computed Properties

  • Exact Mass: 264.12638
  • Monoisotopic Mass: 264.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • PSA: 38.05

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